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Compound of Interest

Compound Name: (Rac)-OSMI-1

Cat. No.: B8100817 Get Quote

Researchers and laboratory personnel handling (Rac)-OSMI-1, a cell-permeable O-GlcNAc

transferase (OGT) inhibitor, must adhere to strict safety protocols to mitigate risks and ensure

proper disposal.[1][2][3][4][5] This guide provides essential safety information, detailed disposal

procedures, and logistical considerations to support laboratory safety and chemical handling

best practices.

Essential Safety & Handling Precautions
Before handling (Rac)-OSMI-1, it is imperative to review the Safety Data Sheet (SDS).[3] This

compound is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[6]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles,

gloves, and a lab coat, when handling (Rac)-OSMI-1.

Handling: Avoid inhalation of dust or aerosols.[6] Use in a well-ventilated area or with

appropriate exhaust ventilation.[6] Prevent contact with skin and eyes.[6] Do not eat, drink, or

smoke in areas where the chemical is handled.[6]

Storage: Store (Rac)-OSMI-1 in a tightly sealed container in a cool, well-ventilated area, away

from direct sunlight and sources of ignition.[6] Recommended storage temperatures are -20°C

for the powder form and -80°C when in solvent.[6]

Quantitative Data Summary
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The following table summarizes key quantitative data for (Rac)-OSMI-1.

Property Value Reference

Molecular Formula C₂₈H₂₅N₃O₆S₂ [7]

Molecular Weight 563.64 g/mol [7]

IC₅₀ for OGT 2.7 µM [1][2]

Solubility in DMSO
50 mg/mL (88.71 mM)

(ultrasonication recommended)
[5]

Storage (Powder) -20°C [6]

Storage (in Solvent) -80°C [6]

Experimental Protocols: Spill & Decontamination
Procedures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Containment and Cleanup:

Evacuate and Ventilate: Immediately evacuate the spill area and ensure adequate

ventilation.

Absorb Spills: For liquid spills, absorb the material with a finely-powdered, liquid-binding

material such as diatomite or universal binders.[6]

Collect Waste: Carefully collect the absorbed material and any contaminated soil or surfaces

into a designated, labeled hazardous waste container.

Decontaminate: Scrub the spill area and any contaminated equipment with alcohol.[6]

Dispose: Dispose of all contaminated materials as hazardous waste according to the

procedures outlined below.[6]

Step-by-Step Disposal Procedures
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The proper disposal of (Rac)-OSMI-1 is critical to prevent environmental contamination and

ensure regulatory compliance. All disposal must be conducted through an approved waste

disposal plant.[6]

1. Waste Segregation:

Solid Waste: Place unused (Rac)-OSMI-1 powder, contaminated PPE (gloves, etc.), and
weighing papers into a clearly labeled hazardous waste container designated for solid
chemical waste.
Liquid Waste: Collect solutions containing (Rac)-OSMI-1 in a separate, sealed, and clearly
labeled hazardous waste container for liquid chemical waste. Do not mix with other solvent
waste streams unless explicitly permitted by your institution's environmental health and
safety (EHS) office.
Sharps Waste: Any needles, syringes, or other sharps contaminated with (Rac)-OSMI-1
must be disposed of in a designated sharps container for hazardous chemical waste.

2. Waste Labeling:

All waste containers must be clearly labeled with the full chemical name "(Rac)-OSMI-1," the
appropriate hazard warnings (e.g., "Toxic," "Harmful if Swallowed," "Hazardous to the
Aquatic Environment"), and the date of accumulation.

3. Waste Storage:

Store hazardous waste containers in a designated, secure area, away from general
laboratory traffic and drains. Ensure containers are sealed to prevent leaks or spills.

4. Waste Disposal Request:

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous
waste. Follow all institutional procedures for waste manifest and pickup requests.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (Rac)-
OSMI-1.
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Figure 1. (Rac)-OSMI-1 Disposal Workflow
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Figure 1. Workflow for the proper segregation and disposal of (Rac)-OSMI-1 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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